N-(6-bromobenzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-3-(4-methoxyphenyl)sulfonylpropanamide
• InChI: InChI=1S/C17H15BrN2O4S2/c1-24-12-3-5-13(6-4-12)26(22,23)9-8-16(21)20-17-19-14-7-2-11(18)10-15(14)25-17/h2-7,10H,8-9H2,1H3,(H,19,20,21)
• InChI Key: SBLWQGNGFOHENP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CCC(=O)NC2=NC3=C(S2)C=C(C=C3)Br
• Molecular Formula: C17H15BrN2O4S2
• Molecular Weight: 455.4 g/mol

Description

N-(6-bromobenzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)sulfonyl)propanamide is a synthetic compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is commonly referred to as BBTP and is used in various research studies to understand its mechanism of action, biochemical and physiological effects, and its potential applications.

Mechanism of Action

Target of Action

Similar compounds have been shown to exhibit anti-cancer activity against various cancer cell lines . These compounds are believed to interact with key proteins involved in cell cycle regulation and apoptosis, such as p53 .

Mode of Action

The levels of p53, a protein that regulates the cell cycle and functions as a tumor suppressor, increase tremendously in cells treated with these compounds .

Biochemical Pathways

The compound likely affects the p53 pathway, leading to cell cycle arrest and apoptosis . The balance in levels of key mitochondrial proteins such as Bcl-2 and Bax is altered, which results in apoptosis by accelerating the expression of caspases .

Result of Action

The compound’s action results in the induction of cell cycle arrest and apoptosis in cancer cells . This is achieved through the activation of p53 and the alteration of key mitochondrial proteins, leading to the acceleration of caspase expression and the initiation of apoptosis .

Advantages and Limitations for Lab Experiments

BBTP has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It exhibits potent anti-inflammatory and anti-cancer properties, making it a promising candidate for drug development. However, one limitation of BBTP is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are several future directions for research related to BBTP. One area of interest is the development of new drugs based on its structure and properties. Additionally, further studies are needed to fully understand the mechanism of action of BBTP and its effects on different cell types. Other potential applications for BBTP include its use in the treatment of neurodegenerative diseases and as a diagnostic tool for cancer.

Synthesis Methods

The synthesis of BBTP involves a multi-step process that includes the reaction of 6-bromobenzo[d]thiazol-2-amine with 4-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction mixture is then heated to reflux and the resulting product is purified using column chromatography to obtain the final product.

Scientific Research Applications

BBTP has been extensively studied in scientific research due to its potential applications in various fields. It has been shown to exhibit anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. Additionally, BBTP has been used in studies related to the regulation of cell death and the treatment of neurodegenerative diseases.